![molecular formula C16H13ClO B6346709 (2E)-3-(2-Chlorophenyl)-1-(3-methylphenyl)prop-2-en-1-one CAS No. 1354941-15-3](/img/structure/B6346709.png)
(2E)-3-(2-Chlorophenyl)-1-(3-methylphenyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(2-Chlorophenyl)-1-(3-methylphenyl)prop-2-en-1-one, also known as 2-chloro-3-methyl-1-phenyl-1-propene, is an organic compound that is used in a variety of scientific research applications. It is synthesized from the reaction of 2-chlorophenol and 3-methylphenol in the presence of an acid catalyst, such as sulfuric acid. This compound is of particular interest as it has a wide range of biochemical and physiological effects and can be used in laboratory experiments to study a variety of biological processes.
Scientific Research Applications
- Chalcones possess antioxidant properties due to their ability to scavenge free radicals. They can protect cells from oxidative stress and reduce the risk of diseases associated with oxidative damage, such as cancer, cardiovascular diseases, and neurodegenerative disorders .
- Chalcones exhibit anti-inflammatory effects by inhibiting pro-inflammatory enzymes (such as cyclooxygenase and lipoxygenase) and cytokines (such as tumor necrosis factor-alpha). These properties make them potential candidates for developing anti-inflammatory drugs .
- Chalcones have shown promise as anticancer agents. They can inhibit cell proliferation, induce apoptosis (programmed cell death), and interfere with various signaling pathways involved in cancer progression. Researchers are investigating their potential in treating different types of cancer, including breast, lung, and colon cancers .
- Chalcones exhibit antimicrobial properties against bacteria, fungi, and parasites. They can disrupt microbial membranes, inhibit enzymes, and interfere with essential cellular processes. These compounds may serve as alternatives to conventional antibiotics and antifungal agents .
- Chalcones have been studied for their neuroprotective properties. They can modulate neurotransmitter systems, reduce oxidative stress in neurons, and enhance neuronal survival. These effects make them interesting candidates for neurodegenerative disease research .
- Some chalcones, such as liquiritin , have skin-lightening properties. They inhibit melanin production by interfering with tyrosinase activity. As a result, chalcones are used in cosmetic formulations for skin brightening and reducing hyperpigmentation .
Antioxidant Properties
Anti-Inflammatory Activity
Anticancer Potential
Antimicrobial Activity
Neuroprotective Effects
Skin Lightening and Cosmeceutical Applications
properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-1-(3-methylphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO/c1-12-5-4-7-14(11-12)16(18)10-9-13-6-2-3-8-15(13)17/h2-11H,1H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PESJESZEDMCTNY-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C=CC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)/C=C/C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(2-Chlorophenyl)-1-(3-methylphenyl)prop-2-en-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.